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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247 Get Quote

For researchers, scientists, and drug development professionals exploring the frontiers of

hydrogen storage, the selection of an optimal Liquid Organic Hydrogen Carrier (LOHC) is

paramount. This guide provides a detailed, data-driven comparison of two promising

candidates: tetradecahydroanthracene (perhydroanthracene) and dibenzyltoluene (DBT).

While DBT is a well-characterized and commercially available option, perhydroanthracene

presents a theoretically higher hydrogen storage capacity. This document aims to objectively

compare their performance based on available experimental data, offering insights into their

respective advantages and limitations.

At a Glance: Key Performance Indicators
The following table summarizes the key quantitative data for tetradecahydroanthracene and

dibenzyltoluene as hydrogen storage materials. It is important to note that while extensive

experimental data exists for dibenzyltoluene, the data for tetradecahydroanthracene is less

comprehensive, with some values derived from theoretical calculations or limited experimental

studies focused on fundamental hydrogenation and dehydrogenation processes rather than

extensive cycling for hydrogen storage applications.
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Property
Tetradecahydroanthracene
(Perhydroanthracene)

Dibenzyltoluene
(Perhydro-form)

Molecular Formula C₁₄H₂₄ C₂₁H₃₆

Molecular Weight 192.34 g/mol [1]
~252.47 g/mol (hydrogenated

form)

Theoretical Gravimetric

Hydrogen Storage Capacity
7.2 wt% 6.2 wt%[2]

Experimentally Verified

Hydrogen Storage Capacity

~5.97 wt% (for a related LOHC

prototype)
6.2 wt%[2]

Hydrogenation Conditions

Temperature 215-280°C 80-150°C

Pressure 40-90 atm 1-5 MPa

Catalyst 3 wt% Pt/C
Raney-Ni, 5% Pd/Al₂O₃, 5%

Ru/Al₂O₃

Dehydrogenation Conditions

Temperature 260-360°C 250-320°C[2]

Pressure Atmospheric Atmospheric

Catalyst 3 wt% Pt/C, 3 wt% Pt/Sibunit Pt/Al₂O₃

Cycling Stability Data not readily available

Hundreds of cycles

demonstrated with minimal

degradation[3]

Safety

Harmful if swallowed, may

cause long-lasting harmful

effects to aquatic life[1]

Classified as a "substance of

high concern"[3]

Cost of Hydrogen-Lean Carrier
Anthracene: ~$137/100g

(Reagent grade)

Varies, currently estimated at

4-5 €/kg for bulk quantities
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A comprehensive understanding of the performance of these LOHCs necessitates a detailed

look at the experimental protocols used for their evaluation.

Hydrogenation Protocol (General)
Hydrogenation is typically carried out in a high-pressure autoclave or a fixed-bed reactor.

Reactor Preparation: The reactor is charged with the hydrogen-lean carrier (anthracene or

dibenzyltoluene) and the catalyst.

Purging: The reactor is sealed and purged multiple times with an inert gas (e.g., nitrogen or

argon) to remove any air, followed by purging with hydrogen gas.

Reaction Conditions: The reactor is heated to the desired temperature (e.g., 150°C for DBT,

280°C for anthracene) and pressurized with hydrogen to the target pressure (e.g., 5 MPa for

DBT, 90 atm for anthracene).

Agitation: For batch reactors, the mixture is stirred to ensure good contact between the

catalyst, the liquid carrier, and hydrogen gas. For fixed-bed reactors, the liquid and gas

phases flow through the catalyst bed.

Monitoring: The reaction progress is monitored by measuring the hydrogen uptake from the

gas phase. The degree of hydrogenation can be determined by analyzing samples of the

liquid phase using techniques such as gas chromatography (GC) or nuclear magnetic

resonance (NMR) spectroscopy.

Termination and Product Recovery: Once the desired degree of hydrogenation is achieved,

the reactor is cooled down and depressurized. The hydrogenated product is then separated

from the catalyst by filtration.

Dehydrogenation Protocol (General)
Dehydrogenation is typically performed in a fixed-bed or a batch reactor at elevated

temperatures.

Reactor Setup: The reactor is loaded with the hydrogen-rich carrier (perhydroanthracene or

perhydrodibenzyltoluene) and the dehydrogenation catalyst.
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Inert Atmosphere: The system is purged with an inert gas to remove air.

Heating: The reactor is heated to the dehydrogenation temperature (e.g., 300-360°C for

perhydroanthracene, 290-320°C for perhydrodibenzyltoluene).

Hydrogen Release: The released hydrogen gas is passed through a condenser to separate

any evaporated carrier material and then quantified using a mass flow controller or a gas

chromatograph.

Analysis: The composition of the liquid phase is analyzed to determine the degree of

dehydrogenation.

Cycling Studies: For cycling stability tests, the dehydrogenated carrier is then subjected to

another round of hydrogenation, and the process is repeated for multiple cycles. The

hydrogen storage capacity and the composition of the carrier are analyzed after each cycle

to assess degradation.

Visualizing the Hydrogenation/Dehydrogenation
Cycles
The following diagrams, generated using the DOT language, illustrate the fundamental

hydrogenation and dehydrogenation cycles for both tetradecahydroanthracene and

dibenzyltoluene.
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Hydrogenation/dehydrogenation cycle of the anthracene/tetradecahydroanthracene system.
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Click to download full resolution via product page

Hydrogenation/dehydrogenation cycle of the dibenzyltoluene/perhydro-dibenzyltoluene system.

Discussion and Future Outlook
Dibenzyltoluene has emerged as a leading LOHC candidate due to its favorable physical

properties, extensive characterization, and demonstrated long-term cycling stability. Its

gravimetric hydrogen storage capacity of 6.2 wt% is a significant benchmark for practical

applications. The hydrogenation and dehydrogenation conditions for DBT are relatively mild,

and the technology is approaching commercial readiness.

Tetradecahydroanthracene, with a higher theoretical hydrogen storage capacity of 7.2 wt%,

presents an intriguing alternative. However, the current body of research lacks the

comprehensive experimental data required for a direct and robust comparison with DBT. Key

areas that require further investigation for the anthracene/perhydroanthracene system include:

Cycling Stability: Long-term cycling studies are crucial to determine the degradation of the

carrier and the catalyst over repeated hydrogenation and dehydrogenation cycles. The

formation of by-products and any irreversible loss of hydrogen storage capacity must be

quantified.

Kinetics of Hydrogen Release: Detailed kinetic studies are needed to understand the rate of

hydrogen release under various temperatures and pressures. This is critical for designing

efficient dehydrogenation reactors for on-demand hydrogen supply.

Techno-economic Analysis: A thorough techno-economic analysis is required to assess the

cost-competitiveness of the anthracene-based system, considering the price of anthracene,

catalyst costs, and the energy requirements for the hydrogenation and dehydrogenation

processes.

In conclusion, while dibenzyltoluene currently stands as the more mature and well-understood

LOHC technology, the higher theoretical hydrogen capacity of tetradecahydroanthracene
warrants further dedicated research. Future studies focusing on the cycling stability, kinetics,

and economic feasibility of the anthracene/perhydroanthracene system will be instrumental in

determining its potential as a viable next-generation hydrogen storage material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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